Cas no 106634-67-7 (Ethanone,1-(2-amino-4,5-dimethylphenyl)-)

• Product Name: Ethanone,1-(2-amino-4,5-dimethylphenyl)-
• CAS No: 106634-67-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 127247
• PubChem ID: 11171150
• Update Time: 2025-05-20

Ethanone,1-(2-amino-4,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4,5-dimethylphenyl)-
• 2'-Amino-4',5'-dimethylacetophenone
• Ethanone, 1-(2-amino-4,5-dimethylphenyl)- (9CI)
• Ethanone,1-(2-amino-4,5-dimethylphenyl)-(9ci)
• 1-(2-amino-4,5-dimethylphenyl)ethan-1-one
• EN300-672873
• SCHEMBL3269068
• 1-(2-Amino-4,5-dimethylphenyl)ethanone
• 106634-67-7

• Inchi： 1S/C10H13NO/c1-6-4-9(8(3)12)10(11)5-7(6)2/h4-5H,11H2,1-3H3
• InChI Key： BAXIUKDACWCIEJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)=C(C)C=C1N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on Ethanone,1-(2-amino-4,5-dimethylphenyl)-

Research Briefing on Ethanone,1-(2-amino-4,5-dimethylphenyl)- (CAS: 106634-67-7) in Chemical Biology and Pharmaceutical Applications

Ethanone,1-(2-amino-4,5-dimethylphenyl)- (CAS: 106634-67-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the synthesis of novel therapeutic agents. This briefing synthesizes the latest findings on its structural properties, biological activities, and applications in drug discovery.

Structural analysis of Ethanone,1-(2-amino-4,5-dimethylphenyl)- reveals a unique combination of functional groups, including an amino group and a ketone moiety, which contribute to its reactivity and potential interactions with biological targets. Computational modeling and spectroscopic studies (e.g., NMR and mass spectrometry) have been employed to characterize its conformation and electronic properties, providing insights into its stability and reactivity under physiological conditions.

In pharmacological research, this compound has been investigated for its role in modulating enzyme activity and receptor binding. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune disease therapy. Another study highlighted its use as a precursor in the synthesis of heterocyclic compounds with antimicrobial properties, expanding its utility in infectious disease research.

The compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been explored in preclinical models. Results indicate moderate bioavailability and metabolic stability, with hepatic clearance primarily mediated by cytochrome P450 enzymes. These findings are critical for optimizing its derivatives for clinical development.

Recent advancements in synthetic methodologies have improved the yield and purity of Ethanone,1-(2-amino-4,5-dimethylphenyl)-, enabling scalable production for further research. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been successfully applied to reduce environmental impact while maintaining high efficiency.

In conclusion, Ethanone,1-(2-amino-4,5-dimethylphenyl)- (CAS: 106634-67-7) represents a versatile scaffold in medicinal chemistry with promising therapeutic potential. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in targeted drug delivery systems. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.